Cas no 132560-06-6 (1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione)

1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione structure
132560-06-6 structure
Product Name:1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No:132560-06-6
MF:C14H14N4O2
MW:270.28656244278
CID:1230596
PubChem ID:3076824
Update Time:2025-04-20

1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
    • 1-methyl-3-(2-phenylethyl)-7H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 3,7-dihydro-1-methyl-3-(2-phenylethyl)-
    • Xanthine, 1-methyl-3-phenethyl-
    • 132560-06-6
    • DTXSID60157625
    • BRN 4202435
    • Inchi: 1S/C14H14N4O2/c1-17-13(19)11-12(16-9-15-11)18(14(17)20)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,16)
    • InChI Key: ICAXBBVKDJEQCZ-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C2=C(N=CN2)N1CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 269.10399
  • Monoisotopic Mass: 270.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • PSA: 66.4
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